Cas no 89608-37-7 (Heptane,1,1,1-trifluoro-3-iodo-)

• Product Name: Heptane,1,1,1-trifluoro-3-iodo-
• CAS No: 89608-37-7
• MF: C₇H₁₂F₃I
• MW: 280.069865226746
• MDL: MFCD00198023
• CID: 712106
• Update Time: 2025-06-13

Heptane,1,1,1-trifluoro-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Heptane,1,1,1-trifluoro-3-iodo-
• 1,1,1-TRIFLUORO-3-IODOHEPTANE
• 3-Iodo-1,1,1-trifluoroheptane
• Heptane,1,1,1-trifluoro-3-iodo
• Heptane, 1,1,1-trifluoro-3-iodo-

• MDL： MFCD00198023
• Inchi： 1S/C7H12F3I/c1-2-3-4-6(11)5-7(8,9)10/h6H,2-5H2,1H3
• InChI Key： RVZKLBTZKWTBRD-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CC(I)CCCC

Computed Properties

• Exact Mass: 279.99400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 184.2±8.0 °C(Predicted)
• PSA: 0.00000
• LogP: 3.93260

Heptane,1,1,1-trifluoro-3-iodo- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Heptane,1,1,1-trifluoro-3-iodo-

Comprehensive Overview of Heptane,1,1,1-trifluoro-3-iodo- (CAS No. 89608-37-7)

Heptane,1,1,1-trifluoro-3-iodo- (CAS No. 89608-37-7) is a fluorinated hydrocarbon derivative with significant applications in organic synthesis and material science. This compound, characterized by its unique trifluoro and iodo functional groups, has garnered attention for its versatility in chemical reactions, particularly in cross-coupling reactions and as a building block for advanced materials. Researchers and industries are increasingly exploring its potential due to its stability and reactivity under controlled conditions.

The molecular structure of Heptane,1,1,1-trifluoro-3-iodo- combines a seven-carbon alkane backbone with a trifluoromethyl group at the 1-position and an iodine atom at the 3-position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing fluorinated compounds with tailored functionalities. In recent years, the demand for fluorinated intermediates like this has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty polymers.

One of the most searched topics related to Heptane,1,1,1-trifluoro-3-iodo- is its role in green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound’s potential as a low-toxicity reagent has been highlighted. Users frequently inquire about its compatibility with catalytic systems and its efficiency in reducing waste generation. Studies suggest that its iodo moiety facilitates selective transformations, minimizing byproducts.

Another trending discussion revolves around the compound’s applications in electronic materials. With the rise of flexible electronics and organic semiconductors, researchers are investigating how Heptane,1,1,1-trifluoro-3-iodo- can contribute to the development of high-performance coatings and conductive layers. Its ability to modify surface properties and enhance thermal stability aligns with the needs of next-generation devices.

From a synthetic perspective, Heptane,1,1,1-trifluoro-3-iodo- is often compared to other halogenated alkanes in terms of reactivity and cost-effectiveness. Frequently asked questions include its storage conditions, handling precautions, and scalability in industrial processes. Proper storage in amber glass containers under inert atmospheres is recommended to maintain its integrity over time.

In the pharmaceutical sector, this compound’s fluorine-rich structure is leveraged to improve drug bioavailability and metabolic stability. Queries about its use in proteolysis-targeting chimeras (PROTACs) and other targeted therapies are growing, reflecting its relevance in modern drug discovery. Its role in radiopharmaceuticals is also under exploration due to the iodine atom’s utility in imaging applications.

To address common misconceptions, Heptane,1,1,1-trifluoro-3-iodo- is not inherently hazardous when handled according to established protocols. However, users often search for safety data sheets (SDS) and regulatory compliance information. It is classified as a specialty chemical, and suppliers typically provide detailed guidance on its use in research and development settings.

Looking ahead, the compound’s potential in energy storage systems, such as lithium-ion batteries, is an emerging area of interest. Its electrochemical stability and compatibility with fluorinated electrolytes make it a candidate for enhancing battery performance. As renewable energy technologies evolve, this application could gain further traction.

In summary, Heptane,1,1,1-trifluoro-3-iodo- (CAS No. 89608-37-7) is a multifaceted compound with broad utility across scientific and industrial domains. Its unique properties address key challenges in sustainable chemistry, advanced materials, and life sciences, making it a subject of ongoing research and innovation.